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Abstract

This technical guide provides an in-depth examination of 7-Methylbenzofuran, a heterocyclic
aromatic compound of significant interest to the chemical and pharmaceutical sciences. The
document delineates its formal nomenclature, physicochemical properties, and detailed
protocols for its structural elucidation via spectroscopic methods. Furthermore, it explores
established synthetic methodologies and discusses the pivotal role of the benzofuran scaffold,
specifically 7-Methylbenzofuran, as a privileged structural motif in modern drug discovery and
development. This guide is intended for researchers, chemists, and professionals in drug
development seeking a comprehensive understanding of this important molecule.

Introduction and Nomenclature

Benzofuran is a heterocyclic compound consisting of a fused benzene and furan ring.[1] Its
derivatives are foundational scaffolds in a multitude of natural products and synthetic
molecules, exhibiting a wide array of biological activities.[2][3] These activities include but are
not limited to anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2][4] The
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strategic placement of substituents on the benzofuran core allows for the fine-tuning of its
pharmacological profile, making it a versatile platform for medicinal chemists.[1]

The subject of this guide, 7-Methylbenzofuran, is a derivative where a methyl group is
substituted at the 7-position of the benzofuran ring. According to the International Union of Pure
and Applied Chemistry (IUPAC), its formal name is 7-methyl-1-benzofuran.[5] The numbering of
the benzofuran ring system begins at the oxygen atom (position 1) and proceeds around the
furan ring first.

Core Chemical Identifiers

To ensure unambiguous identification, the following identifiers are provided for 7-
Methylbenzofuran:

Identifier Value Source
IUPAC Name 7-methyl-1-benzofuran [5]

CAS Number 17059-52-8 [6]
Molecular Formula CoHsO [718]
Molecular Weight 132.16 g/mol [5]

PHQXPPBIJBCIMI-
InChiKey [6]
UHFFFAOYSA-N

Physicochemical Properties

Understanding the physical and chemical properties of 7-Methylbenzofuran is critical for its
handling, synthesis, and application in research settings.
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Property Value Notes

Boiling Point 190-191 °C At 760 mm Hg[7]
Molecular Weight 132.16 g/mol [7]

Flash Point 68.3 °C (155 °F) Estimated[7]
Solubility Soluble in alcohol [7]

Water Solubility 208.7 mg/L at 25 °C Estimated[7]

Estimated partition
logP (o/w) 3.130 .
coefficient[7]

Synthesis of 7-Methylbenzofuran

The synthesis of substituted benzofurans is a well-established field in organic chemistry. While
specific, high-yield syntheses for 7-Methylbenzofuran are often proprietary or embedded
within larger synthetic schemes, a general and robust approach involves the cyclization of an
appropriately substituted precursor. A common strategy is the acid-catalyzed cyclization of a
propargyl ether of a cresol.

General Synthetic Workflow: Perkin Rearrangement
Logic

A representative synthesis can be conceptualized based on the Perkin rearrangement, which
involves the base-catalyzed reaction of a salicylaldehyde with an acid anhydride. For 7-

Methylbenzofuran, a more direct modern approach often involves palladium-catalyzed
coupling and cyclization strategies.

The diagram below outlines a generalized workflow for the synthesis of a substituted
benzofuran, which can be adapted for 7-Methylbenzofuran starting from o-cresol.
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Caption: Generalized synthetic workflow for 7-Methylbenzofuran.

Detailed Experimental Protocol (Representative)

This protocol describes a plausible laboratory-scale synthesis of 7-Methylbenzofuran.
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Objective: To synthesize 7-Methylbenzofuran via O-alkylation of o-cresol followed by
cyclization.

Materials:

e 0-Cresol

o Propargyl bromide (80% in toluene)

o Potassium carbonate (K2COs), anhydrous

e Acetone, anhydrous

¢ Silver(l) carbonate (Ag2COs)

e Dichloromethane (DCM), anhydrous

« Silica gel for column chromatography

e Hexanes and Ethyl Acetate (for chromatography)
Procedure:

e Step 1: Synthesis of 1-(Prop-2-yn-1-yloxy)-2-methylbenzene.

o To a stirred solution of o-cresol (1.0 eq) in anhydrous acetone, add anhydrous potassium
carbonate (1.5 eq).

o Slowly add propargyl bromide (1.1 eq) dropwise at room temperature.

o Heat the reaction mixture to reflux and monitor by TLC until the starting material is
consumed (typically 4-6 hours).

o Cool the mixture, filter off the solids, and concentrate the filtrate under reduced pressure.

o Purify the crude product by column chromatography to yield the propargyl ether
intermediate.

e Step 2: Cyclization to 7-Methylbenzofuran.
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o Dissolve the intermediate from Step 1 (1.0 eq) in anhydrous dichloromethane.
o Add silver(l) carbonate (0.1 eq) to the solution.

o Stir the reaction at room temperature, monitoring by TLC for the formation of the product
(typically 12-24 hours).

o Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.
o Concentrate the filtrate under reduced pressure.

o Purify the resulting crude oil by flash column chromatography on silica gel (e.g., using a
99:1 hexanes:ethyl acetate eluent) to afford pure 7-Methylbenzofuran.

Self-Validation: The identity and purity of the final product must be confirmed by *H NMR, 13C
NMR, and Mass Spectrometry, comparing the obtained data with established literature values.

Structural Elucidation via Spectroscopy

Spectroscopic analysis is indispensable for the unambiguous structural confirmation of 7-
Methylbenzofuran.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule. The complete assignment of *H and *3C NMR signals is crucial for structural
verification and is typically achieved using a combination of 1D and 2D NMR experiments
(COSY, HSQC, HMBC).[9]

Expected *H and 13C NMR Chemical Shifts (in CDCIs):
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Atom Position *H Chemical Shift (ppm) 13C Chemical Shift (ppm)

2 ~7.6 ~145
3 ~6.7 ~106
4 ~7.2 ~120
5 ~7.1 ~124
6 ~7.0 ~122
7 - ~129
3a - ~128
7a - ~154
-CHs (at C7) ~2.5 (singlet) ~16

Note: These are approximate values. Actual shifts can vary based on solvent and
concentration.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups and bond types present in a molecule.
[10] For 7-Methylbenzofuran, the spectrum is characterized by vibrations of the aromatic rings
and the C-O-C ether linkage.

Characteristic IR Absorption Bands:

Wavenumber (cm~?) Vibration Type Functional Group
~3100-3000 C-H Stretch Aromatic C-H
~2950-2850 C-H Stretch Methyl (-CHs)
~1600-1450 C=C Stretch Aromatic Ring
~1250-1050 C-O Stretch Aryl Ether (C-O-C)
~850.750 C-H Bend Out-of-plane bending for

substituted benzene
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Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and fragmentation pattern, which
serves as a molecular fingerprint.

» Electron lonization (EI-MS): The mass spectrum of 7-Methylbenzofuran will show a
prominent molecular ion (M*) peak at m/z = 132.16.[6][11] Key fragmentation patterns would
involve the loss of a hydrogen atom to give a stable tropylium-like cation at m/z = 131, and
potentially the loss of a methyl radical or CO.[11]

Applications in Drug Discovery and Development

The benzofuran scaffold is considered a "privileged structure” in medicinal chemistry due to its
ability to interact with a wide range of biological targets.[2] Derivatives have shown significant
potential as anticancer, antimicrobial, antioxidant, and anti-inflammatory agents.[2][3]

Role as a Core Scaffold

The 7-methyl substitution can influence the molecule's steric and electronic properties, which in
turn affects its binding affinity to biological targets. For instance, in the development of
anticancer agents, substitutions on the benzofuran ring are critical for modulating activity.[1]
While specific approved drugs containing the 7-Methylbenzofuran moiety are not prominent, it
serves as a crucial building block and intermediate in the synthesis of more complex,
biologically active molecules.[12]

The introduction of functional groups at the 7-position of the benzofuran ring has been shown
to be a viable strategy for enhancing the anticancer activity of certain compounds.[1] For
example, the presence of a hydroxyl group at C7 can act as a hydrogen bond donor, improving
interactions within a target's binding site.[1] The 7-methyl group, while not a hydrogen bond
donor, provides a lipophilic and sterically defined substituent that can be crucial for optimizing
van der Waals interactions and metabolic stability.

Example Biological Pathway: Tubulin Polymerization
Inhibition

Many benzofuran derivatives exert their anticancer effects by interfering with microtubule
dynamics through tubulin binding. While 7-Methylbenzofuran itself is not a tubulin inhibitor, it
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serves as a scaffold for derivatives that are. The diagram below illustrates the general
mechanism of action for such compounds.

Benzofuran Derivative Tubulin Dimers
(e.g., BNC105 scaffold) (a/B-tubulin)

Binds to Colchicine Site

Inhibition of
Microtubule Polymerization

Disruption of
Mitotic Spindle

Cell Cycle Arrest
(G2/M Phase)

Apoptosis

(Programmed Cell Death)

Click to download full resolution via product page
Caption: Mechanism of tubulin polymerization inhibition.

This pathway highlights how scaffolds like 7-Methylbenzofuran can be elaborated to create
potent anticancer agents that disrupt fundamental cellular processes. The 7-methyl group can
play a role in orienting the molecule within the binding pocket, enhancing its inhibitory effect.

Conclusion

7-Methylbenzofuran is more than a simple methylated heterocyclic compound; it is a valuable
building block with significant potential in synthetic and medicinal chemistry. Its well-defined
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structure, accessible synthesis, and the proven biological relevance of its core scaffold make it
a subject of ongoing interest for researchers. This guide has provided a comprehensive
overview of its fundamental properties, analytical characterization, and its role in the broader
context of drug discovery, offering a solid foundation for professionals engaged in advanced
chemical and pharmaceutical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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